Cas no 2229261-61-2 (5-(azetidin-3-yloxy)-1-methyl-1H-imidazole)

• Product Name: 5-(azetidin-3-yloxy)-1-methyl-1H-imidazole
• CAS No: 2229261-61-2
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 6410546
• PubChem ID: 165723541
• Update Time: 2025-10-27

5-(azetidin-3-yloxy)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-3-yloxy)-1-methyl-1H-imidazole
• EN300-1762773
• 2229261-61-2

• Inchi： 1S/C7H11N3O/c1-10-5-9-4-7(10)11-6-2-8-3-6/h4-6,8H,2-3H2,1H3
• InChI Key： GRDADMKVLYKXGH-UHFFFAOYSA-N
• SMILES： O(C1=CN=CN1C)C1CNC1

Computed Properties

• Exact Mass: 153.090211983g/mol
• Monoisotopic Mass: 153.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 39.1Ų

Additional information on 5-(azetidin-3-yloxy)-1-methyl-1H-imidazole

Comprehensive Overview of 5-(azetidin-3-yloxy)-1-methyl-1H-imidazole (CAS No. 2229261-61-2)

The compound 5-(azetidin-3-yloxy)-1-methyl-1H-imidazole (CAS No. 2229261-61-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the azetidine and imidazole rings, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in AI-driven drug design and high-throughput screening. The 5-(azetidin-3-yloxy)-1-methyl-1H-imidazole structure offers versatility in medicinal chemistry, enabling modifications to enhance bioavailability and selectivity. This compound is often explored in the context of cancer immunotherapy and neurodegenerative diseases, addressing key challenges in modern healthcare.

From a synthetic perspective, the incorporation of the azetidine moiety into the imidazole core introduces steric and electronic effects that influence binding affinity. Computational studies, including molecular docking and QSAR modeling, have highlighted its potential interactions with enzyme active sites. These insights are critical for optimizing lead compounds in fragment-based drug discovery, a hot topic in pharmaceutical R&D.

The compound’s stability under physiological conditions is another area of interest. Researchers are investigating its metabolic pathways and PK/PD properties to ensure efficacy in vivo. Given the growing emphasis on green chemistry, synthetic routes for 5-(azetidin-3-yloxy)-1-methyl-1H-imidazole are being refined to reduce waste and improve yield, aligning with sustainable development goals.

Beyond pharmaceuticals, this compound has potential applications in agrochemicals, particularly in the development of next-generation pesticides with lower environmental impact. Its mode of action may target specific plant enzymes, offering a safer alternative to traditional broad-spectrum agents. This aligns with global efforts to promote sustainable agriculture and food security.

In summary, 5-(azetidin-3-yloxy)-1-methyl-1H-imidazole (CAS No. 2229261-61-2) represents a promising candidate for multidisciplinary research. Its structural complexity and functional adaptability make it a focal point for innovations in drug discovery, materials science, and biotechnology. As the scientific community continues to explore its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.